Cas no 1092566-65-8 (Methyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate)

• Product Name: Methyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate
• CAS No: 1092566-65-8
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• MDL: MFCD12198875
• CID: 1004458
• PubChem ID: 53429639
• Update Time: 2025-04-20

Methyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(5-methyl-1,2,4-oxadiazol-3-yl)benzoate
• 3-(5-methyl-1,2,4-oxadiazol-3-yl)Benzoic acid methyl ester
• METHYL3-(5-METHYL-1,2,4-OXADIAZOL-3-YL)BENZOATE
• SY005721
• SCHEMBL1300650
• DB-014669
• CS-0207618
• BS-26459
• 1092566-65-8
• A895104
• AC2885
• IVFSZJJJGABDMJ-UHFFFAOYSA-N
• MFCD12198875

• MDL： MFCD12198875
• Inchi： 1S/C11H10N2O3/c1-7-12-10(13-16-7)8-4-3-5-9(6-8)11(14)15-2/h3-6H,1-2H3
• InChI Key： IVFSZJJJGABDMJ-UHFFFAOYSA-N
• SMILES： O1C(C)=NC(C2C=CC=C(C(=O)OC)C=2)=N1

Computed Properties

• Exact Mass: 218.06900
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.22000
• LogP: 1.83160